Cas no 3562-98-9 (sodium 2,2,3-trichloropropanoate)

sodium 2,2,3-trichloropropanoate structure
3562-98-9 structure
Product Name:sodium 2,2,3-trichloropropanoate
CAS No:3562-98-9
MF:C3H2Cl3NaO2
MW:199.395549297333
CID:1471655
PubChem ID:23696736
Update Time:2025-04-20

sodium 2,2,3-trichloropropanoate Chemical and Physical Properties

Names and Identifiers

    • sodium 2,2,3-trichloropropanoate
    • DTXSID50189096
    • Propanoic acid, 2,2,3-trichloro-, sodium salt
    • SCHEMBL1889336
    • 3562-98-9
    • 2,2,3-Trichloropropionic acid sodium salt
    • Inchi: 1S/C3H3Cl3O2.Na/c4-1-3(5,6)2(7)8;/h1H2,(H,7,8);/q;+1/p-1
    • InChI Key: LUNDRZAKDNXYRX-UHFFFAOYSA-M
    • SMILES: ClC(C(=O)[O-])(CCl)Cl.[Na+]

Computed Properties

  • Exact Mass: 197.90196
  • Monoisotopic Mass: 197.901807
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Boiling Point: 223.3°C at 760 mmHg
  • Flash Point: 88.8°C
  • PSA: 40.13
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